Cas no 1071564-25-4 (2,5-dimethylpiperidine hydrochloride)

2,5-Dimethylpiperidine hydrochloride is a chiral organic compound commonly utilized as a building block in pharmaceutical and agrochemical synthesis. Its piperidine scaffold and dimethyl substitution provide steric and electronic modulation, making it valuable for asymmetric synthesis and catalyst design. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of bioactive molecules, including alkaloids and ligands, due to its rigid cyclic structure. High purity grades are available to meet stringent research and industrial requirements. Its consistent quality and reliable performance make it a preferred choice for applications requiring precise stereochemical control.
2,5-dimethylpiperidine hydrochloride structure
1071564-25-4 structure
Product Name:2,5-dimethylpiperidine hydrochloride
CAS No:1071564-25-4
MF:C7H16ClN
MW:149.661641120911
CID:5886789
PubChem ID:132398776
Update Time:2025-06-12

2,5-dimethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethylpiperidine hydrochloride, trans
    • 2,5-dimethylpiperidine hydrochloride
    • EN300-1654567
    • (2R,5R)-2,5-dimethylpiperidine;hydrochloride
    • starbld0014690
    • 1071564-25-4
    • (2R,5R)-2,5-Dimethylpiperidine hydrochloride
    • Inchi: 1S/C7H15N.ClH/c1-6-3-4-7(2)8-5-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7-;/m1./s1
    • InChI Key: ZBLZZASAHWIFBB-ZJLYAJKPSA-N
    • SMILES: Cl.N1C[C@H](C)CC[C@H]1C

Computed Properties

  • Exact Mass: 149.0971272g/mol
  • Monoisotopic Mass: 149.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Melting Point: 197-198 °C

2,5-dimethylpiperidine hydrochloride Pricemore >>

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Additional information on 2,5-dimethylpiperidine hydrochloride

Recent Advances in the Study of 2,5-Dimethylpiperidine Hydrochloride (CAS: 1071564-25-4)

2,5-Dimethylpiperidine hydrochloride (CAS: 1071564-25-4) is a chemical compound of significant interest in the pharmaceutical and chemical biology fields due to its potential applications in drug development and synthesis. Recent studies have explored its structural properties, biological activities, and synthetic pathways, providing valuable insights for researchers. This research brief consolidates the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

The compound's molecular structure, characterized by a piperidine ring substituted with two methyl groups at the 2 and 5 positions, has been the focus of several synthetic chemistry studies. Researchers have developed optimized protocols for its synthesis, emphasizing high yield and purity, which are critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In pharmacological research, 2,5-dimethylpiperidine hydrochloride has shown promising activity as a precursor or intermediate in the synthesis of bioactive molecules. Recent in vitro studies suggest its potential role in modulating neurotransmitter systems, particularly those involving nicotinic and muscarinic receptors. These findings open new avenues for its use in developing treatments for neurological disorders, although further in vivo studies are required to validate these effects.

Additionally, the compound's physicochemical properties, such as solubility and stability under various conditions, have been investigated to assess its suitability for drug formulation. Researchers have noted its relatively high solubility in water, which is advantageous for intravenous administration, but have also identified challenges related to its stability in acidic environments. These observations are crucial for optimizing its formulation and delivery in therapeutic applications.

Beyond its pharmacological potential, 2,5-dimethylpiperidine hydrochloride has also been explored in materials science. Its role as a ligand or building block in the synthesis of metal-organic frameworks (MOFs) and other advanced materials has been documented. These applications leverage its structural rigidity and ability to coordinate with metal ions, contributing to the development of novel materials with tailored properties.

In conclusion, the ongoing research on 2,5-dimethylpiperidine hydrochloride (CAS: 1071564-25-4) underscores its versatility and importance in both pharmaceutical and materials science. The compound's synthetic accessibility, biological activity, and physicochemical properties make it a valuable subject for further investigation. Future studies should focus on expanding its therapeutic applications and exploring its potential in emerging technologies.

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